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Compound of Interest

Compound Name: 3-Chloro-4-propoxybenzaldehyde

Cat. No.: B1275944

An In-depth Technical Guide to the Safety of 3-Chloro-4-propoxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information, handling
procedures, and emergency protocols for 3-Chloro-4-propoxybenzaldehyde (CAS No:
99070-71-0). The information is compiled from Safety Data Sheets (SDS) and chemical
databases to ensure researchers and laboratory personnel can manage this substance safely
and effectively.

Chemical and Physical Properties

3-Chloro-4-propoxybenzaldehyde is a substituted aromatic aldehyde used as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 99070-71-0 [1]
Molecular Formula C10H11CIlO2 [1]
Molecular Weight 198.6 g/mol [1]
Appearance White solid [1]
Purity > 95% (NMR) [1]
Storage Temperature 0-8°C [1]
Sensitivity Air sensitive

Hazard Identification and Classification

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to ingestion,
skin/eye contact, and environmental toxicity.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2A o
irritation[2]
) o H317: May cause an allergic
Skin Sensitisation 1 _ _
skin reaction
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation[2][3]
Hazardous to the aquatic 5 H401: Toxic to aquatic life
environment, short-term (Implied from H411)
Hazardous to the aquatic 5 H411: Toxic to aquatic life with

environment, long-term

long lasting effects

Label Elements
» Signal Word:Warning[2]

e Hazard Pictograms:

o Health Hazard (GHSO07): Exclamation Mark

o Environmental Hazard (GHS09): Environment

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazards associated with 3-Chloro-4-propoxybenzaldehyde, strict adherence to the
following methodologies for handling, storage, and emergencies is critical.

Personal Protective Equipment (PPE)

A risk assessment should precede handling, but the following PPE is generally required.
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Area Recommended Protection Specification
Wear appropriate protective
) eyeglasses or chemical safety
Safety glasses or chemical _
Eye/Face ) goggles as described by
goggles, face shield
OSHA's eye and face
protection regulations.[2][4]
Wear compatible chemical-
Skin Chemical-resistant gloves resistant gloves to prevent skin
exposure.[2][4]
Wear appropriate protective
Body Protective clothing, lab coat clothing to prevent skin

exposure.[2]

Respiratory

NIOSH/MSHA-approved

respirator

Required in case of
inadequate ventilation or when

dust generation is likely.[2][4]

Methodology for Safe Handling and Storage

e Handling:

[¢]

[e]

o

[¢]

o

e Storage:

Avoid contact with skin, eyes, and clothing.[2][4]

Do not eat, drink, or smoke in the work area.

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

Avoid breathing dust.[2] Minimize dust generation and accumulation.[3]

Wash hands and any exposed skin thoroughly after handling.[2]

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] The

recommended storage temperature is between 0-8°C.[1]
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o The material is air-sensitive; handle and store under an inert gas like nitrogen or argon.[4]

o Keep away from incompatible materials such as strong oxidizing agents.[4]

First Aid Experimental Protocols

Immediate action is required in case of exposure.
e If Inhaled:
o Remove the person to fresh air and keep them comfortable for breathing.[2]
o If the person is not breathing, give artificial respiration.[5]
o Seek medical attention.
 In Case of Skin Contact:
o Immediately take off all contaminated clothing.
o Rinse the skin with plenty of soap and water for at least 15 minutes.[3]
o If skin irritation or a rash occurs, consult a physician.
e In Case of Eye Contact:
o Rinse cautiously with water for several minutes.[2]
o Remove contact lenses, if present and easy to do. Continue rinsing.[2]
o Immediately call an ophthalmologist or physician.
 If Swallowed:
o Rinse mouth.[6]
o Immediately make the victim drink water (two glasses at most).

o Do NOT induce vomiting.[7]
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o Consult a physician immediately.

Spill Management Workflow

The following diagram outlines the logical workflow for responding to a spill of solid 3-Chloro-4-
propoxybenzaldehyde in a laboratory setting.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill

Major Spill

Don Appropriate PPE:
- Respirator
- Goggles & Face Shield
- Chemical Gloves
- Lab Coat

Major Spill Procedure
- Evacuate Lab
- Call Emergency Response Team

Contain the Spill
Cover with inert absorbent material
(e.g., sand, vermiculite)

'

Clean Up Spill
- Gently sweep/scoop into a container
- Avoid creating dust
- Use non-sparking tools

l

Decontaminate Area
- Wash surface with appropriate solvent
- Wipe clean

Dispose of Waste
- Seal container
- Label as Hazardous Waste

- Follow institutional protocols

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a solid chemical spill.
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Toxicological and Ecotoxicological Information

While specific quantitative data such as LD50 or LC50 values are not readily available in the
provided search results, the GHS classification indicates significant biological effects.

e Human Health: The compound is harmful if ingested and causes irritation to the skin, eyes,
and respiratory system.[2] It may also cause an allergic skin reaction upon repeated contact.
Symptoms of overexposure may include rash, itching, swelling, and breathing difficulties.[5]

e Environmental Fate: It is classified as toxic to aquatic life with long-lasting effects. Therefore,
the product must not be allowed to enter drains or surface water.[2] Information on
persistence, degradability, and bioaccumulative potential is not available.[5]

Disposal Considerations

Waste material must be treated as hazardous. Disposal should be carried out by a licensed
contractor and in accordance with local, state, and federal regulations.[4][7] Containers should
be disposed of in an approved waste disposal plant.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-4-propoxybenzaldehyde safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275944#3-chloro-4-propoxybenzaldehyde-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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